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Compound Name: 5-Bromo-4-butylpyrimidine

CAS No.: 4595-64-6

Cat. No.: B1294161

Get Quote

This technical guide provides an in-depth analysis of the expected spectroscopic data for 5-
Bromo-4-butylpyrimidine, a heterocyclic compound of interest in medicinal chemistry and

materials science. As experimental spectra for this specific molecule are not readily available in

the public domain, this document synthesizes predictive data based on the analysis of

structurally related compounds and established spectroscopic principles. This approach offers

a robust framework for researchers in the identification and characterization of this and similar

molecules.

Molecular Structure and Spectroscopic Overview
5-Bromo-4-butylpyrimidine possesses a pyrimidine core, a six-membered aromatic

heterocycle containing two nitrogen atoms, substituted with a bromine atom at the 5-position

and a butyl group at the 4-position. The strategic placement of these functional groups is

expected to give rise to a unique spectroscopic fingerprint, which is invaluable for its

unambiguous identification and the assessment of its purity.
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This guide will delve into the anticipated features of its Nuclear Magnetic Resonance (¹H and

¹³C NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules, providing detailed information about the chemical environment of hydrogen (¹H) and

carbon (¹³C) atoms.

Predicted ¹H NMR Spectrum
The ¹H NMR spectrum of 5-Bromo-4-butylpyrimidine is expected to show distinct signals for

the aromatic protons of the pyrimidine ring and the aliphatic protons of the butyl chain. The

chemical shifts are influenced by the electronegativity of the nitrogen and bromine atoms and

the anisotropic effects of the aromatic ring.

Table 1: Predicted ¹H NMR Chemical Shifts for 5-Bromo-4-butylpyrimidine

Proton Assignment
Predicted Chemical

Shift (δ, ppm)
Multiplicity Integration

H-2 (Pyrimidine ring) 9.1 - 9.3 Singlet (s) 1H

H-6 (Pyrimidine ring) 8.7 - 8.9 Singlet (s) 1H

-CH₂- (alpha to

pyrimidine)
2.8 - 3.0 Triplet (t) 2H

-CH₂- (beta to

pyrimidine)
1.6 - 1.8 Sextet 2H

-CH₂- (gamma to

pyrimidine)
1.3 - 1.5 Sextet 2H

-CH₃ (terminal methyl) 0.9 - 1.0 Triplet (t) 3H

Predictions are based on data from analogous compounds and standard chemical shift tables.
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Aromatic Protons (H-2 and H-6): The protons on the pyrimidine ring are significantly

deshielded due to the electronegativity of the two nitrogen atoms, placing their signals at a

high chemical shift (downfield). The H-2 proton, situated between two nitrogen atoms, is

expected to be the most downfield.

Butyl Chain Protons: The methylene group alpha to the pyrimidine ring (-CH₂-) is deshielded

by the aromatic ring and will appear as a triplet around 2.8-3.0 ppm. The subsequent

methylene groups will be progressively more shielded, appearing at higher fields (upfield).

The terminal methyl group (-CH₃) will be the most shielded, appearing as a triplet around

0.9-1.0 ppm.

Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. Each

unique carbon atom will give rise to a distinct signal.

Table 2: Predicted ¹³C NMR Chemical Shifts for 5-Bromo-4-butylpyrimidine

Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-2 (Pyrimidine ring) 158 - 160

C-4 (Pyrimidine ring) 165 - 167

C-5 (Pyrimidine ring) 115 - 117

C-6 (Pyrimidine ring) 155 - 157

-CH₂- (alpha to pyrimidine) 35 - 37

-CH₂- (beta to pyrimidine) 30 - 32

-CH₂- (gamma to pyrimidine) 22 - 24

-CH₃ (terminal methyl) 13 - 15

Predictions are based on data from analogous compounds and standard chemical shift tables.
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Pyrimidine Ring Carbons: The carbon atoms within the pyrimidine ring will have chemical

shifts in the aromatic region. C-2, C-4, and C-6, being directly bonded to nitrogen atoms, will

be significantly downfield. The C-5 carbon, bonded to the bromine atom, will have its

chemical shift influenced by the halogen's electronegativity and heavy atom effect.

Butyl Chain Carbons: The chemical shifts of the butyl chain carbons will be in the aliphatic

region, with the alpha-carbon being the most downfield due to its proximity to the aromatic

ring.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule by

measuring the absorption of infrared radiation, which excites molecular vibrations.

Table 3: Predicted IR Absorption Frequencies for 5-Bromo-4-butylpyrimidine

Vibrational Mode
Predicted Wavenumber

(cm⁻¹)
Intensity

C-H stretching (aromatic) 3000 - 3100 Medium

C-H stretching (aliphatic) 2850 - 2960 Strong

C=N stretching (pyrimidine

ring)
1550 - 1600 Medium to Strong

C=C stretching (pyrimidine

ring)
1450 - 1550 Medium to Strong

C-H bending (aliphatic) 1375 - 1470 Medium

C-Br stretching 500 - 600 Medium to Strong

Predictions are based on data from analogous compounds and standard IR correlation charts.

[8][9][10][11][12]
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A series of sharp bands in the 1450-1600 cm⁻¹ region will be characteristic of the pyrimidine

ring's C=C and C=N stretching vibrations.

A medium to strong absorption in the 500-600 cm⁻¹ region is expected for the C-Br

stretching vibration.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used to confirm its identity and deduce its structure.

Predicted Fragmentation Pattern:

For 5-Bromo-4-butylpyrimidine (Molecular Weight: 214.01 g/mol for ⁷⁹Br and 216.01 g/mol for

⁸¹Br), the mass spectrum is expected to show a prominent molecular ion peak (M⁺) with a

characteristic isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate

1:1 ratio).

Table 4: Predicted Key Fragments in the Mass Spectrum of 5-Bromo-4-butylpyrimidine

m/z Value Possible Fragment Ion Fragmentation Pathway

214/216 [C₈H₁₁BrN₂]⁺ Molecular Ion

171/173 [C₅H₃BrN₂]⁺ Loss of a propyl radical (•C₃H₇)

157/159 [C₄H₂BrN₂]⁺ Loss of a butyl radical (•C₄H₉)

135 [C₈H₁₁N₂]⁺ Loss of a bromine radical (•Br)

79/81 [Br]⁺ Bromine cation

Predictions are based on established fragmentation patterns for alkyl halides and aromatic

compounds.[13][14][15][16][17]

Fragmentation Logic:

Alpha-Cleavage: The bond between the alpha and beta carbons of the butyl group is likely to

cleave, leading to the loss of a propyl radical and the formation of a stable benzylic-type
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cation.

Benzylic Cleavage: Cleavage of the bond between the pyrimidine ring and the butyl group

can result in the loss of a butyl radical.

Loss of Bromine: The C-Br bond can cleave to lose a bromine radical, resulting in a fragment

with m/z 135.

Experimental Protocols
To obtain the spectroscopic data discussed, the following experimental protocols are

recommended.

NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of 5-Bromo-4-butylpyrimidine in approximately 0.7

mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer. Typical

parameters include a 30° pulse angle, a 2-second relaxation delay, and 16-32 scans.

¹³C NMR Acquisition: On the same instrument, acquire a proton-decoupled ¹³C NMR

spectrum. Due to the lower natural abundance of ¹³C, a larger number of scans (e.g., 1024

or more) and a longer relaxation delay (e.g., 5-10 seconds) may be necessary to achieve a

good signal-to-noise ratio.

IR Spectroscopy
Sample Preparation: For a solid sample, prepare a KBr pellet by grinding a small amount of

the compound with dry KBr and pressing it into a thin, transparent disk. Alternatively, for a

liquid or dissolved sample, a thin film can be prepared between two salt plates (e.g., NaCl or

KBr).

Data Acquisition: Record the spectrum using a Fourier-Transform Infrared (FTIR)

spectrometer over the range of 4000-400 cm⁻¹.

Mass Spectrometry
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Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe or through a gas chromatograph (GC-MS) for volatile

compounds.

Ionization: Use Electron Impact (EI) ionization at 70 eV to generate the molecular ion and

fragment ions.

Data Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 50-300 amu).

Visualization of Molecular Structure and
Fragmentation
To visually represent the molecular structure and a key fragmentation pathway, the following

diagrams are provided.

Molecular Structure of 5-Bromo-4-butylpyrimidine
Caption: Molecular structure of 5-Bromo-4-butylpyrimidine.

Alpha-Cleavage Fragmentation Pathway

[M]⁺˙
m/z 214/216

[M - C₃H₇]⁺
m/z 171/173α-cleavage

•C₃H₇

Click to download full resolution via product page

Caption: Proposed alpha-cleavage fragmentation of the molecular ion.

Conclusion
This technical guide provides a comprehensive, albeit predictive, spectroscopic profile of 5-
Bromo-4-butylpyrimidine. By leveraging data from analogous structures and fundamental

spectroscopic principles, researchers can confidently approach the synthesis and

characterization of this and related compounds. The detailed protocols and data interpretation
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frameworks presented herein serve as a valuable resource for ensuring scientific integrity and

accelerating research and development efforts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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